Cas no 500149-40-6 (Benzoic acid, 3-(3,4-dimethylphenoxy)-)

• Product Name: Benzoic acid, 3-(3,4-dimethylphenoxy)-
• CAS No: 500149-40-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1546562
• Update Time: 2024-08-24

Benzoic acid, 3-(3,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3,4-dimethylphenoxy)-

• Inchi： 1S/C15H14O3/c1-10-6-7-14(8-11(10)2)18-13-5-3-4-12(9-13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： HZVCYLXZJXECNC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC2=CC=C(C)C(C)=C2)=C1

Computed Properties

• Exact Mass: 242.09432

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 398.9±30.0 °C(Predicted)
• PSA: 46.53
• pka: 4.00±0.10(Predicted)